Cas no 56968-65-1 (1-Piperazinepropanoic acid, 4-phenyl-, ethyl ester)

• Product Name: 1-Piperazinepropanoic acid, 4-phenyl-, ethyl ester
• CAS No: 56968-65-1
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 1600768
• PubChem ID: 417140
• Update Time: 2025-04-21

1-Piperazinepropanoic acid, 4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoic acid, 4-phenyl-, ethyl ester
• Ethyl 3-(4-phenyl-1-piperazinyl)propanoate
• Ethyl 3-(4-phenylpiperazin-1-yl)propanoate
• A8138
• SCHEMBL5010667
• Ethyl3-(4-phenylpiperazin-1-yl)propanoate
• NCIOpen2_009477
• DB-058091
• Z53116410
• AKOS008962767
• 1-(2-ethoxycarbonylethyl)-4-phenylpiperazine
• 56968-65-1
• HETBVARBVHYHHU-UHFFFAOYSA-N

• Inchi： 1S/C15H22N2O2/c1-2-19-15(18)8-9-16-10-12-17(13-11-16)14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
• InChI Key： HETBVARBVHYHHU-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 262.16826
• Monoisotopic Mass: 262.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78